4-(1,1-Diethylpropyl)phenylamine

• Molecular Formula: C13H21N
• Molecular Weight: 191.31 g/mol
• IUPAC Name: 4-(3-ethylpentan-3-yl)aniline
• InChI: InChI=1S/C13H21N/c1-4-13(5-2,6-3)11-7-9-12(14)10-8-11/h7-10H,4-6,14H2,1-3H3
• InChI Key: IJEHEKIXRBWUCL-UHFFFAOYSA-N
• SMILES: CCC(CC)(CC)C1=CC=C(C=C1)N

Description

4-(1,1-Diethylpropyl)phenylamine, also known as 4-DEPA, is a chemical compound that belongs to the class of arylalkylamines. It has been widely studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of 4-(1,1-Diethylpropyl)phenylamine involves its binding to TAAR1, which leads to the activation of downstream signaling pathways. This activation can result in the release of neurotransmitters such as dopamine, norepinephrine, and serotonin, which are involved in various physiological and behavioral processes. The precise mechanism of action of 4-(1,1-Diethylpropyl)phenylamine is still under investigation, and further research is needed to fully understand its effects on TAAR1.
Biochemical and Physiological Effects:
4-(1,1-Diethylpropyl)phenylamine has been shown to have various biochemical and physiological effects. It has been found to increase the release of dopamine, norepinephrine, and serotonin in the brain, which can lead to increased locomotion and reward-seeking behavior. It has also been shown to have antidepressant-like effects in animal models, suggesting its potential as a therapeutic agent for mood disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(1,1-Diethylpropyl)phenylamine in lab experiments is its selectivity for TAAR1, which allows for specific targeting of this receptor. Additionally, 4-(1,1-Diethylpropyl)phenylamine has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and brain penetration. However, one limitation of using 4-(1,1-Diethylpropyl)phenylamine is its relatively low potency compared to other TAAR1 agonists. This may require higher doses of the compound to achieve the desired effects, which could lead to potential side effects or toxicity.

Future Directions

There are several future directions for research on 4-(1,1-Diethylpropyl)phenylamine. One area of interest is its potential as a therapeutic agent for mood disorders, such as depression and anxiety. Further studies are needed to determine its efficacy and safety in clinical trials. Another area of research is the development of more potent and selective TAAR1 agonists, which could lead to improved targeting of this receptor and better understanding of its function in the brain. Additionally, the role of TAAR1 in other physiological processes, such as metabolism and immune function, is still largely unknown and warrants further investigation.

Synthesis Methods

The synthesis of 4-(1,1-Diethylpropyl)phenylamine involves the reaction of 4-bromo-1,1-diethylbutane with aniline in the presence of a palladium catalyst. The resulting product is then purified through column chromatography to obtain 4-(1,1-Diethylpropyl)phenylamine in high purity and yield.

Scientific Research Applications

4-(1,1-Diethylpropyl)phenylamine has been found to have potential applications in scientific research, especially in the field of neuroscience. It can act as a selective agonist for the trace amine-associated receptor 1 (TAAR1), which is a G protein-coupled receptor expressed in the brain. TAAR1 has been implicated in various physiological and behavioral processes, including reward, locomotion, and mood regulation. Therefore, 4-(1,1-Diethylpropyl)phenylamine can be used as a tool to study the function and pharmacology of TAAR1.